Cas no 1286207-96-2 ((S)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride)
(S)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride
-
- Inchi: 1S/C10H20N2O.ClH/c1-3-8(4-2)10(13)12-6-5-9(11)7-12;/h8-9H,3-7,11H2,1-2H3;1H/t9-;/m0./s1
- InChI Key: YHOZDEOQVHTHKS-FVGYRXGTSA-N
- SMILES: Cl.O=C(C(CC)CC)N1CC[C@@H](C1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 178
- Topological Polar Surface Area: 46.3
(S)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 064259-1g |
S)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride |
1286207-96-2 | 95% | 1g |
£305.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1772833-1g |
(S)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride |
1286207-96-2 | 98% | 1g |
¥18649.00 | 2024-08-09 |
(S)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on (S)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride
(S)-1-(3-Aminopyrrolidin-1-yl)-2-Ethylbutan-1-one Hydrochloride: A Comprehensive Overview
The compound with CAS No 1286207-96-2, known as (S)-1-(3-Aminopyrrolidin-1-yl)-2-Ethylbutan-1-one Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related industries.
(S)-1-(3-Aminopyrrolidin-1-yl)-2-Ethylbutan-1-one Hydrochloride is a chiral molecule characterized by its amino pyrrolidine ring and a ketone group. The stereochemistry at the chiral center (denoted by the S configuration) plays a crucial role in determining its pharmacokinetic properties, making it a promising candidate for various therapeutic applications.
Recent studies have highlighted the importance of this compound in the development of novel drugs targeting specific biological pathways. For instance, research has shown that the amino pyrrolidine moiety can act as a bioisostere for other nitrogen-containing heterocycles, offering potential advantages in terms of bioavailability and metabolic stability.
The synthesis of (S)-1-(3-Aminopyrrolidin-1-yl)-2-Ethylbutan-1-one Hydrochloride involves a multi-step process that includes the formation of the pyrrolidine ring and subsequent functionalization to introduce the ketone group. The stereocontrol during the synthesis is critical to ensure the desired S configuration, which is essential for its biological activity.
In terms of applications, this compound has been explored in preclinical studies for its potential as a modulator of certain enzymes and receptors. Its ability to interact with specific biological targets makes it a valuable tool in drug discovery programs aimed at treating conditions such as neurodegenerative diseases, inflammation, and cancer.
Moreover, the hydrochloride salt form of this compound ensures optimal solubility and stability, which are critical factors for its use in pharmaceutical formulations. The physical and chemical properties of (S)-1-(3-Aminopyrrolidin-1-yl)-2-Ethylbutan-1-one Hydrochloride have been extensively characterized, providing valuable insights into its behavior under various conditions.
Recent advancements in computational chemistry have also enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound with greater accuracy. These computational models complement experimental studies, accelerating the drug discovery process and reducing costs associated with traditional trial-and-error methods.
In conclusion, (S)-1-(3-Aminopyrrolidin-1-yli) - 2-Ethylbutan - 1 - one hydrochloride represents a cutting-edge molecule with vast potential in the field of medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a key player in the development of innovative therapeutic agents.
1286207-96-2 ((S)-1-(3-Aminopyrrolidin-1-yl)-2-ethylbutan-1-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)